Cas no 1803840-21-2 (1-(2-Bromo-6-(methylthio)phenyl)propan-1-one)

• Product Name: 1-(2-Bromo-6-(methylthio)phenyl)propan-1-one
• CAS No: 1803840-21-2
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 4977628
• Update Time: 2025-07-19

1-(2-Bromo-6-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C10H11BrOS/c1-3-8(12)10-7(11)5-4-6-9(10)13-2/h4-6H,3H2,1-2H3
• InChI Key： GBVLJJQAENAJQT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(CC)=O)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4

Additional information on 1-(2-Bromo-6-(methylthio)phenyl)propan-1-one

Introduction to 1-(2-Bromo-6-(methylthio)phenyl)propan-1-one (CAS No. 1803840-21-2) and Its Emerging Applications in Chemical Biology

1-(2-Bromo-6-(methylthio)phenyl)propan-1-one, identified by the CAS number 1803840-21-2, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its brominated aromatic ring and a propyl ketone moiety, has garnered attention due to its structural versatility and potential biological activities. The presence of both bromine and methylthio substituents on the phenyl ring enhances its reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 1-(2-Bromo-6-(methylthio)phenyl)propan-1-one make it an attractive candidate for further functionalization. The bromine atom at the 2-position provides a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce diverse aryl groups. Additionally, the methylthio group at the 6-position can participate in various chemical transformations, including nucleophilic substitution reactions, allowing for the introduction of additional functional groups. These attributes have positioned this compound as a key intermediate in the synthesis of more complex molecules with potential therapeutic applications.

In recent years, there has been growing interest in exploring the biological activities of aryl ketones derived from halogenated aromatic systems. Studies have demonstrated that such compounds can exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of substituents on the aromatic ring can significantly influence the biological activity of these molecules. For instance, the bromine atom in 1-(2-Bromo-6-(methylthio)phenyl)propan-1-one may enhance interactions with biological targets by increasing lipophilicity and electronic properties.

One of the most compelling aspects of 1-(2-Bromo-6-(methylthio)phenyl)propan-1-one is its utility in fragment-based drug design. Fragment-based approaches involve identifying small molecular fragments that exhibit promising biological activity and then linking these fragments together to create more potent and selective drug candidates. The structural motifs present in this compound make it an excellent starting point for such endeavors. By leveraging its reactive sites, researchers can generate libraries of derivatives that can be screened for novel bioactivities. This strategy has been successfully applied in various drug discovery programs to identify lead compounds for further optimization.

Recent advancements in computational chemistry have further enhanced the utility of 1-(2-Bromo-6-(methylthio)phenyl)propan-1-one as a building block. Molecular modeling techniques allow researchers to predict how different substituents will affect the biological activity of a molecule before conducting expensive wet-lab experiments. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation. By integrating experimental data with computational predictions, scientists can design more targeted synthetic strategies to optimize the biological properties of derivatives derived from this compound.

The role of 1-(2-Bromo-6-(methylthio)phenyl)propan-1-one in medicinal chemistry extends beyond its use as an intermediate. It has also been explored as a potential starting material for the synthesis of chiral molecules, which are crucial for many therapeutic agents. The introduction of stereocenters at strategic positions within a molecule can significantly impact its pharmacological profile, including potency, selectivity, and metabolic stability. Researchers have utilized various asymmetric transformations to introduce chirality into derivatives of this compound, opening up new avenues for developing enantiomerically pure drugs.

The synthesis of 1-(2-Bromo-6-(methylthio)phenyl)propan-1-one itself is another area of interest within synthetic organic chemistry. The development of efficient synthetic routes to this compound has enabled researchers to produce it on larger scales for both academic and industrial applications. Modern synthetic methodologies often focus on green chemistry principles, aiming to minimize waste and improve atom economy. Advances in catalytic systems have also contributed to more sustainable synthetic routes, making it possible to produce this compound with reduced environmental impact.

The versatility of 1-(2-Bromo-6-(methylthio)phenyl)propan-1-one is further highlighted by its application in material science research. Beyond its biological relevance, this compound has been investigated for its potential use in organic electronics and polymer chemistry. The electronic properties of halogenated aromatic systems make them attractive candidates for use in optoelectronic devices such as organic light-emitting diodes (OLEDs). Additionally, its ability to undergo polymerization reactions suggests that it could be used to develop novel polymeric materials with unique properties.

In conclusion,1-(2-Bromo-6-(methylthio)phenyl)propan-1-one (CAS No. 1803840-21-2) represents a multifaceted compound with significant potential across multiple domains of chemical research. Its structural features make it an excellent scaffold for drug discovery efforts aimed at developing novel therapeutics with diverse biological activities. Furthermore,this molecule's utility extends into synthetic organic chemistry, where it serves as a valuable intermediate for constructing more complex molecules,and into material science, where it shows promise as a component in advanced materials development.